Cas no 901586-58-1 (4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine)

• Product Name: 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine
• CAS No: 901586-58-1
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• MDL: MFCD08060009
• CID: 797597
• PubChem ID: 329775865
• Update Time: 2025-10-30

4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-ethyl-2-(piperidin-1-yl)pyrimidine
• 4-CHLORO-6-ETHYL-2-(1-PIPERIDINYL)PYRIMIDINE
• 4-Chloro-6-ethyl-2-piperidin-1-ylpyrimidine
• Pyrimidine,4-chloro-6-ethyl-2-(1-piperidinyl)-
• 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine

• MDL： MFCD08060009
• Inchi： 1S/C11H16ClN3/c1-2-9-8-10(12)14-11(13-9)15-6-4-3-5-7-15/h8H,2-7H2,1H3
• InChI Key： DEFHAJMRIODKPC-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC)N=C(N=1)N1CCCCC1

Computed Properties

• Exact Mass: 225.10300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 29.02000
• LogP: 2.74770

4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine

Recent Advances in the Study of 4-Chloro-6-ethyl-2-piperidin-1-ylpyrimidine (CAS: 901586-58-1)

The compound 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine (CAS: 901586-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its chemical properties, biological activity, and potential as a scaffold for the development of new pharmaceuticals.

One of the primary areas of interest is the role of 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that this compound can serve as a versatile building block for the development of selective kinase inhibitors, owing to its ability to interact with key amino acid residues in the ATP-binding site of kinases. Recent publications highlight its use in the design of inhibitors targeting specific kinases such as JAK2 and CDK4/6, which are implicated in oncogenic signaling pathways.

In addition to its applications in kinase inhibitor development, 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine has also been investigated for its potential as a modulator of other biological targets. For instance, studies have explored its interactions with G-protein-coupled receptors (GPCRs) and ion channels, suggesting broader pharmacological relevance. The compound's unique structural features, including the chloro and ethyl substituents, contribute to its ability to modulate these targets with high specificity.

Recent synthetic methodologies have further enhanced the accessibility of 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine. Advances in catalytic processes, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable synthesis routes. These developments are critical for supporting large-scale production and further exploration of its applications in medicinal chemistry. Additionally, computational studies have provided insights into the compound's binding modes and pharmacokinetic properties, aiding in the rational design of derivatives with improved efficacy and safety profiles.

The safety and toxicity profile of 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine have also been subjects of recent investigation. Preliminary in vitro and in vivo studies indicate that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. However, further toxicological assessments are necessary to fully evaluate its potential for clinical development. Researchers are particularly focused on understanding its off-target effects and potential interactions with other drugs.

Looking ahead, the continued exploration of 4-chloro-6-ethyl-2-piperidin-1-ylpyrimidine holds promise for the discovery of new therapeutic agents. Its versatility as a chemical scaffold, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool in drug discovery. Future research directions may include the development of targeted delivery systems and the exploration of its applications in combination therapies. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.